A facile access to [60]fullerene-fused δ-lactones: unexpected reaction pathway of benzenediazonium-2-carboxylates controlled by organic bases†

Chemical Communications Pub Date: 2009-02-04 DOI: 10.1039/B820395D

Abstract

The reaction of [60]fullerene with anthranilic acids and isoamyl nitrite in the presence of triethylamine unexpectedly afforded [60]fullerene-fused δ-lactones, which would be difficult to be prepared by other known methods; the organic base played a crucial role in the unusual reaction pathway.

Graphical abstract: A facile access to [60]fullerene-fused δ-lactones: unexpected reaction pathway of benzenediazonium-2-carboxylates controlled by organic bases
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